Tetraphenoxysilane Tetraphenoxysilane Tetraphenoxysilane appears as white powder or light pink chunky solid. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 1174-72-7
VCID: VC20925243
InChI: InChI=1S/C24H20O4Si/c1-5-13-21(14-6-1)25-29(26-22-15-7-2-8-16-22,27-23-17-9-3-10-18-23)28-24-19-11-4-12-20-24/h1-20H
SMILES: C1=CC=C(C=C1)O[Si](OC2=CC=CC=C2)(OC3=CC=CC=C3)OC4=CC=CC=C4
Molecular Formula: C24H20O4Si
Molecular Weight: 400.5 g/mol

Tetraphenoxysilane

CAS No.: 1174-72-7

Cat. No.: VC20925243

Molecular Formula: C24H20O4Si

Molecular Weight: 400.5 g/mol

* For research use only. Not for human or veterinary use.

Tetraphenoxysilane - 1174-72-7

Specification

Description Tetraphenoxysilane appears as white powder or light pink chunky solid. (NTP, 1992)
CAS No. 1174-72-7
Molecular Formula C24H20O4Si
Molecular Weight 400.5 g/mol
IUPAC Name tetraphenyl silicate
Standard InChI InChI=1S/C24H20O4Si/c1-5-13-21(14-6-1)25-29(26-22-15-7-2-8-16-22,27-23-17-9-3-10-18-23)28-24-19-11-4-12-20-24/h1-20H
Standard InChI Key ADLSSRLDGACTEX-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)O[Si](OC2=CC=CC=C2)(OC3=CC=CC=C3)OC4=CC=CC=C4
Canonical SMILES C1=CC=C(C=C1)O[Si](OC2=CC=CC=C2)(OC3=CC=CC=C3)OC4=CC=CC=C4
Boiling Point 784 °F at 760 mm Hg (NTP, 1992)
417.0 °C
Flash Point greater than 230 °F (NTP, 1992)
Melting Point 118 to 120 °F (NTP, 1992)
49.0 °C

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